Cas no 61780-17-4 (Methanone, (4-butylphenyl)-4-pyridinyl-)

• Product Name: Methanone, (4-butylphenyl)-4-pyridinyl-
• CAS No: 61780-17-4
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• CID: 466413
• PubChem ID: 43160110
• Update Time: 2025-04-19

Methanone, (4-butylphenyl)-4-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-butylphenyl)-4-pyridinyl-
• (4-butylphenyl)-pyridin-4-ylmethanone
• (4-Butylphenyl)(pyridin-4-yl)methanone
• DTXSID80655613
• 61780-17-4

• Inchi： 1S/C16H17NO/c1-2-3-4-13-5-7-14(8-6-13)16(18)15-9-11-17-12-10-15/h5-12H,2-4H2,1H3
• InChI Key： BYYWYYYBYQJAGW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)C1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 239.13111
• Monoisotopic Mass: 239.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96